Cas no 868755-55-9 (3-(1H-1,2,4-triazol-1-yl)phenylmethanol)
868755-55-9 structure
Product Name:3-(1H-1,2,4-triazol-1-yl)phenylmethanol
CAS No:868755-55-9
MF:C9H9N3O
MW:175.187261343002
CID:719655
PubChem ID:20485344
Update Time:2025-04-19
3-(1H-1,2,4-triazol-1-yl)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-(1H-1,2,4-triazol-1-yl)-
- [3-(1,2,4-triazol-1-yl)phenyl]methanol
- [3-(1H-1,2,4-Triazol-1-yl)phenyl]methanol
- AKOS006343488
- SCHEMBL11209168
- J-501066
- FT-0704701
- 868755-55-9
- MS-22287
- CS-0330775
- DTXSID00607932
- (3-(1H-1,2,4-triazol-1-yl)phenyl)methanol
- DB-076764
- 3-(1H-1,2,4-triazol-1-yl)phenylmethanol
-
- Inchi: 1S/C9H9N3O/c13-5-8-2-1-3-9(4-8)12-7-10-6-11-12/h1-4,6-7,13H,5H2
- InChI Key: KUSZGGXHHOYFHS-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C=1)N1C=NC=N1
Computed Properties
- Exact Mass: 175.07500
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.27
- Melting Point: 69 °C
- Boiling Point: 400°C at 760 mmHg
- Flash Point: 195.7°C
- Refractive Index: 1.642
- PSA: 50.94000
- LogP: 0.75960
3-(1H-1,2,4-triazol-1-yl)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122471-5g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95% | 5g |
$1015.05 | 2023-08-31 | |
| Alichem | A019122471-10g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95% | 10g |
$1299.80 | 2023-08-31 | |
| Alichem | A019122471-25g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95% | 25g |
$2508.48 | 2023-08-31 | |
| TRC | H955453-10mg |
[3-(1H-1,2,4-triazol-1-yl)phenyl]methanol |
868755-55-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H955453-50mg |
[3-(1H-1,2,4-triazol-1-yl)phenyl]methanol |
868755-55-9 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H955453-100mg |
[3-(1H-1,2,4-triazol-1-yl)phenyl]methanol |
868755-55-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| Chemenu | CM526834-1g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95% | 1g |
$329 | 2022-09-29 | |
| Ambeed | A215920-1g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95+% | 1g |
$332.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401445-1g |
(3-(1H-1,2,4-triazol-1-yl)phenyl)methanol |
868755-55-9 | 95+% | 1g |
¥2763.00 | 2024-04-27 | |
| Crysdot LLC | CD11040580-1g |
(3-(1H-1,2,4-Triazol-1-yl)phenyl)methanol |
868755-55-9 | 95+% | 1g |
$326 | 2024-07-18 |
3-(1H-1,2,4-triazol-1-yl)phenylmethanol Related Literature
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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